5-Nitro-6-methyluracil

• IUPAC Name: 6-methyl-5-nitro-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C5H5N3O4/c1-2-3(8(11)12)4(9)7-5(10)6-2/h1H3,(H2,6,7,9,10)
• InChI Key: LIVYMRJSNFHYEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)[N+](=O)[O-]
• Molecular Formula: C5H5N3O4
• DSSTOX Substance ID: DTXSID80168091
• Molecular Weight: 171.11 g/mol
• CAS RN: 16632-21-6

Description

5-Nitro-6-methyluracil is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff. It has a molecular weight of 171.11.

Molecular Structure Analysis

The molecular structure and vibrational spectra of 5-nitro-6-methyluracil have been studied using DFT and MP2 methods with a 6-311G (d,p) basis set. The study was based on the simulation of its monomer, dimer, and trimer forms.

Chemical Reactions Analysis

The oxidation of 5-nitro-6-methyluracil by ozone in aqueous solutions has been studied. The reactions were found to proceed according to a second-order kinetic law.

Physical And Chemical Properties Analysis

5-Nitro-6-methyluracil is a light yellow crystalline solid. It has a density of 1.6±0.1 g/cm³, a molar refractivity of 36.2±0.4 cm³, and a molar volume of 108.3±5.0 cm³.

Scientific Research Applications

Radiation-Induced Oxidation and Reduction

5-Nitro-6-methyluracil has been studied for its behavior under radiation, which is crucial for understanding its potential in radiation therapy and nuclear medicine. . The reduced species exhibits a significant spin density on the nitrogen atom of the nitro group, which could be leveraged in designing radiation-sensitive drugs.

Vibrational Spectroscopy Analysis

. This analysis is essential for identifying the compound’s unique vibrational modes, which can be applied in material science for developing new materials with specific vibrational properties.

Antioxidant Activity

. Antioxidants are vital in pharmacology for preventing oxidative stress, which can lead to various diseases. The compound’s antioxidant properties could be harnessed in developing new therapeutic agents.

Molecular Structure Analysis

. Understanding its molecular structure is fundamental for applications in drug design and development, where the compound’s interactions with biological molecules are critical.

Safety and Hazards

5-Nitro-6-methyluracil may cause skin irritation, serious eye damage, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

5-Nitro-6-methyluracil is a derivative of uracil, a nucleobase that plays a significant role in biological processes It’s known that uracil and its analogs have a wide range of actions and are important among various groups of synthetic and natural antioxidants .

Mode of Action

It’s known that the mannich reactions of 6-methyluracil and 5-nitro-6-methyluracil with piperidine, morpholine, and triazole were studied . The antioxidant activities of the Mannich bases were comparable to that of the known antioxidant ionol .

Biochemical Pathways

It’s known that uracil and its analogs have various pharmacological properties producing their antioxidant and membrane-stabilizing actions . These compounds are used for the prophylaxis and treatment of free-radical pathology .

Result of Action

It’s known that uracil and its analogs have various pharmacological properties producing their antioxidant and membrane-stabilizing actions .

Synthesis routes and methods I

Procedure details

50.5 g (0.40 mol) of 6-methyluracil (Merck) are introduced in portions over the course of one hour with stirring at 0 to +5° C. into a solution of 200 ml of 100% nitric acid (fuming) and 50 g of phosphorus pentoxide. When the exothermic reaction is complete, the mixture is stirred at +5° C. for a further 5 hours. The reaction mixture is subsequently poured into 1 kg of ice-water. The resultant precipitate is filtered, washed with water and then dried to constant weight, giving 37 g (54%) of 5-nitro-6-methyluracil, pale-yellow powder, m.p. 281° C. with decomposition.

Synthesis routes and methods II

Procedure details

The procedure was adapted from that reported in J. Med. Chem. 1976, 19, 1072. 6-Methylpyrimidine-2,4(1H,3H)-dione (7.0 g, 55.56 mmol) was added to concentrated sulfuric acid (26 mL) cooled in ice at such a rate that the internal temperature did not exceed 40°. To this mixture fuming nitric acid (5.2 mL) was added dropwise whilst maintaining the temperature below 15°. The cooling bath was removed and the mixture was stirred at room temperature for 30 min then dumped into 100 ml of crushed ice. After stirring for 10 min the solid was collected and washed with cold water then dried in vacuo over phosphorus pentoxide. A yellow-green solid of 6-methyl-5-nitropyrimidine-2,4(1H,3H)-dione was obtained (7.92 g, 83%).